Cas no 1805443-92-8 (2-Bromo-3-(difluoromethyl)-4-nitropyridine-5-carboxylic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-nitropyridine-5-carboxylic acid
• CAS No: 1805443-92-8
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4862503
• Update Time: 2023-08-18

2-Bromo-3-(difluoromethyl)-4-nitropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-nitropyridine-5-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-5-3(6(9)10)4(12(15)16)2(1-11-5)7(13)14/h1,6H,(H,13,14)
• InChI Key： FEDKWEFVEQSIEN-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C(=O)O)=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.924
• Monoisotopic Mass: 295.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96